Cas no 441011-76-3 (2-Bromomethylphenylboronic acid, neopentyl glycol ester)

• Product Name: 2-Bromomethylphenylboronic acid, neopentyl glycol ester
• CAS No: 441011-76-3
• MF: C₁₂H₁₈BBrO₂
• MW: 284.985123157501
• MDL: MFCD03412131
• CID: 328681
• PubChem ID: 67057782
• Update Time: 2025-06-07

2-Bromomethylphenylboronic acid, neopentyl glycol ester Chemical and Physical Properties

Names and Identifiers

• Boronic acid,[2-(bromomethyl)phenyl]-, mono(2,2-dimethylpropyl) ester (9CI)
• 2-[2-(BROMOMETHYL)PHENYL]-5,5-DIMETHYL-1,3,2-DIOXABORINANE
• 2-(Bromomethyl)benzeneboronic acid neopentyl glycol ester
• 2-(2-(Bromomethyl)phenyl)-5,5-dimethyl-1,3,2-dioxaborinane
• 2-Bromomethylphenylboronic acid, neopentyl glycol ester
• Neopentyl hydrogen (2-(bromomethyl)phenyl)boronate
• Neopentylhydrogen(2-(bromomethyl)phenyl)boronate
• A853779
• 441011-76-3
• AKOS025213219
• [2-(bromomethyl)phenyl]-(2,2-dimethylpropoxy)borinic acid
• SCHEMBL1506807
• 2,2-dimethylpropyl hydrogen [2-(bromomethyl)phenyl]boronate
• AS-68625
• 2,2-DIMETHYLPROPYL HYDROGEN 2-(BROMOMETHYL)PHENYLBORONATE
• G78661

• MDL： MFCD03412131
• Inchi： 1S/C12H18BBrO2/c1-12(2,3)9-16-13(15)11-7-5-4-6-10(11)8-14/h4-7,15H,8-9H2,1-3H3
• InChI Key： UBSMRVSDSPJXBM-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=CC=1B(O)OCC(C)(C)C

Computed Properties

• Exact Mass: 282.04300
• Monoisotopic Mass: 284.05832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 368.6±25.0 °C at 760 mmHg
• Flash Point: 176.7±23.2 °C
• PSA: 18.46000
• LogP: 2.34970
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-Bromomethylphenylboronic acid, neopentyl glycol ester Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters